Cas no 427878-70-4 (ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate)

Ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate is a heterocyclic compound featuring a fused pyrrolo-triazine core with a carboxylate ester functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of biologically active molecules. The presence of both ester and carbonyl groups enhances reactivity, facilitating further derivatization. Its well-defined molecular architecture ensures consistent performance in coupling reactions and heterocyclic expansions. The compound is typically characterized by high purity and stability, making it suitable for precise experimental use. Its utility in medicinal chemistry stems from its potential as a scaffold for kinase inhibitors and other therapeutic agents.
ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate structure
427878-70-4 structure
Product Name:ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
CAS No:427878-70-4
MF:C10H11N3O3
MW:221.212641954422
MDL:MFCD11044884
CID:828950
PubChem ID:135438448
Update Time:2025-10-17

ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
    • 5-Methyl-4-oxo-3,4-dihydro-pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid ethyl ester
    • ETHYL 4-HYDROXY-5-METHYLPYRROLO[1,2-F][1,2,4]TRIAZINE-6-CARBOXYLATE
    • ethyl 5-methyl-4-oxo-1H-pyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
    • Ethyl 5-methyl-4-oxo-3,4-dihydropyrrolo-[1,2-f][1,2,4]triazine-6-carboxylate
    • Ethyl 5-methyl-4-oxo-3,4-dihydropyrrolo[1,2-f][1,2,4]triazine-6-carboxylate
    • Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid, 1,4-dihydro-5-methyl-4-oxo-, ethyl ester
    • ETHYL 4-HYDROXY-5-METHYLPYRROLO[2,1-F][1,2,4]TRIAZINE-6-CARBOXYLATE
    • C10H11N3O3
    • ethyl 5-methyl-4-oxo-3H,4H-pyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
    • AK120807
    • 5-methyl-4-oxo-3,4-dihydro-pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid eth
    • 5-methyl-4
    • CID 135438448
    • ethyl 4-hydroxy-5-Methyl -4a,5-dihydro pyrrolo[1,2-f][1,2,4]triazine-6-carboxylate
    • Ethyl 4-hydroxy-5-Methylp...
    • ethyl 5-Methyl-4-oxo-3,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
    • ethyl 5-methyl-4-oxo-3H-pyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
    • Ethyl5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
    • AKOS015949589
    • DB-026877
    • MFCD12408334
    • MFCD11044884
    • AKOS016011496
    • 427878-70-4
    • PB28442
    • W-202741
    • AC-25048
    • Ethyl 4-hydroxy-5-methylpyrrolo[1,2-f][1,2,4] triazine-6-carboxylate, AldrichCPR
    • SY029966
    • XCUHVGKOOKXZNK-UHFFFAOYSA-N
    • Ethyl 5-Methyl-4-oxo-3,4-dihydro-pyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
    • DS-6275
    • 4-hydroxy-5-methyl-pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid ethyl ester
    • Ethyl 3,4-dihydro-5-methyl-4-oxopyrrolo[1,2-f][1,2,4]triazine-6-carboxylate
    • W16674
    • Ethyl 5-methyl-4-oxo-3,4-dihydropyrrolo[2,1-f]-1,2,4-triazine-6-carboxylate
    • CS-M1177
    • 4-hydroxy-5-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid ethyl ester
    • SCHEMBL1227597
    • DTXSID80468765
    • ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
    • MDL： MFCD11044884
    • Inchi： 1S/C10H11N3O3/c1-3-16-10(15)7-4-13-8(6(7)2)9(14)11-5-12-13/h4-5H,3H2,1-2H3,(H,11,12,14)
    • InChI Key： XCUHVGKOOKXZNK-UHFFFAOYSA-N
    • SMILES： N12C=C(C(OCC)=O)C(C)=C1C(=O)N=CN2

Computed Properties

  • Exact Mass: 221.08000
  • Monoisotopic Mass: 221.08004122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.7
  • XLogP3: 0.8

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.4±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 400.9±47.0 °C at 760 mmHg
  • Flash Point: 196.265°C
  • Refractive Index: 1.641
  • PSA: 76.46000
  • LogP: 0.50770
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate Security Information

ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate Pricemore >>

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ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate Production Method

ethyl 5-methyl-4-oxo-1,4-dihydropyrrolo[2,1-f][1,2,4]triazine-6-carboxylate Related Literature

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